PI3Kγ inhibitor 1
PI3Kγ inhibitor 1
PI3Kγ inhibitor 1 is a potent PI3Kγ inhibitor.IC50 value:Target: PI3KγMore information can be found in Patent WO 2014004470, Example 53.Treatment of lupus, fibrotic conditions, and inflammatory myopathies and other disorders using PI3 kinase inhibitors By Palombella, Vito J.; Winkler, David G. From PCT Int. Appl. (2014), WO 2014004470 A1 20140103.
Brand Name:
Vulcanchem
CAS No.:
1172118-03-4
VCID:
VC0001929
InChI:
InChI=1S/C32H26N8O2S/c1-17-7-4-5-10-24(17)40-22(13-20-9-6-8-18(2)26(20)31(40)42)15-39-30-27(29(33)34-16-35-30)28(38-39)21-11-12-23-25(14-21)43-32(37-23)36-19(3)41/h4-14,16H,15H2,1-3H3,(H2,33,34,35)(H,36,37,41)
SMILES:
CC1=C2C(=CC=C1)C=C(N(C2=O)C3=CC=CC=C3C)CN4C5=NC=NC(=C5C(=N4)C6=CC7=C(C=C6)N=C(S7)NC(=O)C)N
Molecular Formula:
C32H26N8O2S
Molecular Weight:
586.67
PI3Kγ inhibitor 1
CAS No.: 1172118-03-4
Inhibitors
VCID: VC0001929
Molecular Formula: C32H26N8O2S
Molecular Weight: 586.67
CAS No. | 1172118-03-4 |
---|---|
Product Name | PI3Kγ inhibitor 1 |
Molecular Formula | C32H26N8O2S |
Molecular Weight | 586.67 |
IUPAC Name | N-[6-[4-amino-1-[[8-methyl-2-(2-methylphenyl)-1-oxoisoquinolin-3-yl]methyl]pyrazolo[3,4-d]pyrimidin-3-yl]-1,3-benzothiazol-2-yl]acetamide |
Standard InChI | InChI=1S/C32H26N8O2S/c1-17-7-4-5-10-24(17)40-22(13-20-9-6-8-18(2)26(20)31(40)42)15-39-30-27(29(33)34-16-35-30)28(38-39)21-11-12-23-25(14-21)43-32(37-23)36-19(3)41/h4-14,16H,15H2,1-3H3,(H2,33,34,35)(H,36,37,41) |
SMILES | CC1=C2C(=CC=C1)C=C(N(C2=O)C3=CC=CC=C3C)CN4C5=NC=NC(=C5C(=N4)C6=CC7=C(C=C6)N=C(S7)NC(=O)C)N |
Description | PI3Kγ inhibitor 1 is a potent PI3Kγ inhibitor.IC50 value:Target: PI3KγMore information can be found in Patent WO 2014004470, Example 53.Treatment of lupus, fibrotic conditions, and inflammatory myopathies and other disorders using PI3 kinase inhibitors By Palombella, Vito J.; Winkler, David G. From PCT Int. Appl. (2014), WO 2014004470 A1 20140103. |
Synonyms | N-[6-[4-amino-1-[[8-methyl-2-(2-methylphenyl)-1-oxoisoquinolin-3-yl]methyl]pyrazolo[3,4-d]pyrimidin-3-yl]-1,3-benzothiazol-2-yl]acetamide |
Reference | [1]. Treatment of lupus, fibrotic conditions, and inflammatory myopathies and other disorders using PI3 kinase inhibitors. Patent WO 2014004470 |
PubChem Compound | 44123663 |
Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume